2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile

• IUPAC Name: 2-[(3-oxopiperazin-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C12H13N3O/c13-7-10-3-1-2-4-11(10)8-15-6-5-14-12(16)9-15/h1-4H,5-6,8-9H2,(H,14,16)
• InChI Key: XPPDYDCQDZRCOR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)CC2=CC=CC=C2C#N
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile, also known as OPB-9195, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile involves the inhibition of the NF-κB signaling pathway. This pathway is involved in the regulation of various cellular processes such as inflammation, immune response, and cell survival. The inhibition of this pathway by 2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile leads to the suppression of inflammation and immune response, which is beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various diseases. The compound has also been found to induce apoptosis in cancer cells and inhibit viral replication.

Advantages and Limitations for Lab Experiments

2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile has several advantages as a research tool. It is relatively easy to synthesize and purify, and its mechanism of action has been well-studied. However, there are also some limitations to its use in lab experiments. It can be toxic at high concentrations, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the research on 2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile. One potential application is in the treatment of autoimmune disorders, such as rheumatoid arthritis and multiple sclerosis. The compound has also shown promise in the treatment of viral infections, such as HIV and hepatitis B. Further studies are needed to determine the optimal dosage and treatment regimen for these applications. Additionally, the development of analogs of 2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile may lead to compounds with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile involves the reaction between 3-(bromomethyl)-2-chloro-4,5-dicyanothiophene and 1-piperazinecarboxamide. The reaction is carried out under specific conditions and yields 2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile as the final product. The synthesis method has been optimized for maximum yield and purity.

Scientific Research Applications

2-[(3-Oxopiperazin-1-yl)methyl]benzonitrile has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. The compound has been tested in preclinical studies for its efficacy in treating various diseases such as cancer, viral infections, and autoimmune disorders.